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Compound of Interest

Compound Name: 1-Bromo-3-hydroxynaphthalene

Cat. No.: B1280799

Application Notes and Protocols: 1-Bromo-3-
hydroxynaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed explanation of the material safety data for 1-Bromo-3-
hydroxynaphthalene (CAS No. 5498-31-7), along with recommended handling protocols and
safety procedures for a laboratory setting.

Section 1: Chemical and Physical Properties

1-Bromo-3-hydroxynaphthalene is an organic compound with the chemical formula
C10H7BrO.[1] It is also known as 4-bromo-2-naphthol.[2][3] This compound is typically a solid at
room temperature.[2]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 5498-31-7 [1112]
Chemical Formula C10H7BrO [1][4]
Molecular Weight 223.07 g/mol [4]
IUPAC Name 4-bromo-2-naphthol [2][3]
Physical Form Solid [2]
Purity Typically 95% or higher [2]
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Section 2: Hazard Identification and Safety Data

1-Bromo-3-hydroxynaphthalene is classified

as a hazardous substance. The primary hazards

are related to ingestion, skin and eye contact, and inhalation.

Signal Word:Warning[2]

Table 2: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.
Source:[2]

Table 3: GHS Precautionary Statements
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Code Precautionary Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Source:[2]

Toxicological Data: Specific quantitative toxicological data such as LD50 or LC50 values for 1-
Bromo-3-hydroxynaphthalene are not readily available in the provided search results. The
toxicological properties of this specific substance have not been fully investigated.[5] For the
related compound 1-bromonaphthalene, the oral LD50 in rats is 810 mg/kg.[6] However, this
value should be used with caution as it does not directly apply to 1-Bromo-3-
hydroxynaphthalene.

Section 3: Experimental Protocols and Handling
3.1 Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 1-Bromo-3-hydroxynaphthalene to minimize
exposure.
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Before Handling Chemical

Required Personal %otective Equipment

Lab Coat

on

Chemical Resistant Gloves
(e.g., Nitrile Rubber)

on

Safety Goggles
with Side Shields

ssess Ventilation

NIOSH/MSHA Approved Respirator
(if ventilation is inadequate)

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1-Bromo-3-
hydroxynaphthalene.

3.2 Safe Handling and Storage Protocol
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Adherence to proper handling and storage procedures is crucial for maintaining the stability of
the compound and ensuring laboratory safety.

e Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[7]

o Avoid all personal contact, including inhalation and contact with skin and eyes.[7]
o Do not eat, drink, or smoke in the work area.[7]

o Wash hands thoroughly with soap and water after handling.[7]

o Keep containers securely sealed when not in use.[7]

o Avoid generating dust.[7]

o Storage:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6][7]

[e]

Keep the material in a dark place as it may be light-sensitive.[2][7]

o

Store away from incompatible materials such as strong oxidizing agents.[5][6]

[¢]

Ensure storage containers are clearly labeled and regularly inspected for leaks.[7]

- Cool, Dry, Dark Place Store Away From
Storage Conditions | - Well-Ventilated Area y Incompatible Materials | - Strong Oxidizing Agents
- Tightly Sealed Container

Click to download full resolution via product page

Caption: Storage protocol for 1-Bromo-3-hydroxynaphthalene.

Section 4: First Aid and Emergency Procedures
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Immediate and appropriate first aid measures are critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.[6]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Get medical aid.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion ) .
them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[6]

Spill Response Protocol:

In the case of a spill, the following steps should be taken:

Evacuate: Alert others and evacuate unnecessary personnel from the area.[8]
» Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from entering drains or waterways.[7]

e Clean-up (Dry Spill): Use dry clean-up procedures to avoid generating dust. Collect the
material and place it in a sealed container for disposal.[7]

o Clean-up (Wet Spill): Absorb the spill with an inert material (e.g., vermiculite, sand) and place
it in a suitable, labeled container for disposal.[6]
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+ Decontaminate: Wash the spill area thoroughly with soap and water.

» Dispose: Dispose of waste in accordance with local, regional, and national regulations.

Spill Occurs

1. Evacuate Area

2. Don Appropriate PPE

6. Decontaminate Area

Spill Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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